Glycyrin
Glycyrin
Glycyrin is a member of the class of coumarins that is coumarin substituted by methoxy groups at positions 5 and 7, a prenyl group at position 6 and a 2,4-dihydroxyphenyl group at position 3. Isolated from Glycyrrhiza uralensis, it exhibits antibacterial activity. It has a role as a metabolite, an antibacterial agent and a plant metabolite. It is a member of coumarins, a member of hydroxyisoflavans and an aromatic ether.
Glycyrin belongs to the class of organic compounds known as hydroxyisoflavonoids. These are organic compounds containing an isoflavonoid skeleton carrying one or more hydroxyl groups. Thus, glycyrin is considered to be a flavonoid lipid molecule. Glycyrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, glycyrin is primarily located in the membrane (predicted from logP). Outside of the human body, glycyrin can be found in root vegetables. This makes glycyrin a potential biomarker for the consumption of this food product.
Glycyrin belongs to the class of organic compounds known as hydroxyisoflavonoids. These are organic compounds containing an isoflavonoid skeleton carrying one or more hydroxyl groups. Thus, glycyrin is considered to be a flavonoid lipid molecule. Glycyrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, glycyrin is primarily located in the membrane (predicted from logP). Outside of the human body, glycyrin can be found in root vegetables. This makes glycyrin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
66056-18-6
VCID:
VC0026723
InChI:
InChI=1S/C22H22O6/c1-12(2)5-7-15-19(26-3)11-20-17(21(15)27-4)10-16(22(25)28-20)14-8-6-13(23)9-18(14)24/h5-6,8-11,23-24H,7H2,1-4H3
SMILES:
CC(=CCC1=C(C=C2C(=C1OC)C=C(C(=O)O2)C3=C(C=C(C=C3)O)O)OC)C
Molecular Formula:
C22H22O6
Molecular Weight:
382.4 g/mol
Glycyrin
CAS No.: 66056-18-6
Reference Standards
VCID: VC0026723
Molecular Formula: C22H22O6
Molecular Weight: 382.4 g/mol
| CAS No. | 66056-18-6 |
|---|---|
| Product Name | Glycyrin |
| Molecular Formula | C22H22O6 |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | 3-(2,4-dihydroxyphenyl)-5,7-dimethoxy-6-(3-methylbut-2-enyl)chromen-2-one |
| Standard InChI | InChI=1S/C22H22O6/c1-12(2)5-7-15-19(26-3)11-20-17(21(15)27-4)10-16(22(25)28-20)14-8-6-13(23)9-18(14)24/h5-6,8-11,23-24H,7H2,1-4H3 |
| Standard InChIKey | FWWGXZYUURXJLK-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C(C=C2C(=C1OC)C=C(C(=O)O2)C3=C(C=C(C=C3)O)O)OC)C |
| Canonical SMILES | CC(=CCC1=C(C=C2C(=C1OC)C=C(C(=O)O2)C3=C(C=C(C=C3)O)O)OC)C |
| Appearance | Yellow powder |
| Melting Point | 209-211°C |
| Physical Description | Solid |
| Description | Glycyrin is a member of the class of coumarins that is coumarin substituted by methoxy groups at positions 5 and 7, a prenyl group at position 6 and a 2,4-dihydroxyphenyl group at position 3. Isolated from Glycyrrhiza uralensis, it exhibits antibacterial activity. It has a role as a metabolite, an antibacterial agent and a plant metabolite. It is a member of coumarins, a member of hydroxyisoflavans and an aromatic ether. Glycyrin belongs to the class of organic compounds known as hydroxyisoflavonoids. These are organic compounds containing an isoflavonoid skeleton carrying one or more hydroxyl groups. Thus, glycyrin is considered to be a flavonoid lipid molecule. Glycyrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, glycyrin is primarily located in the membrane (predicted from logP). Outside of the human body, glycyrin can be found in root vegetables. This makes glycyrin a potential biomarker for the consumption of this food product. |
| Synonyms | glycyrin |
| PubChem Compound | 480787 |
| Last Modified | Nov 11 2021 |
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